PKC Inhibitor
  • Phellodendrine
    Phellodendrine
    • Cat. No.:
    • B048772
    • CAS No.:
    • 6873-13-8
    • Molecular Formula:
    • C20H24NO4+
    • Molecular Weight:
    • 342.4 g/mol
    Description
    Phellodendrine is an alkaloid.
    Phellodendrine has been reported in Xylopia parviflora, Phellodendron chinense var. glabriusculum, and other organisms with data available.
    structure given in first source;&n...
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  • Ruboxistaurin hydrochloride
    Ruboxistaurin hydrochloride
    • Cat. No.:
    • B1663630
    • CAS No.:
    • 169939-93-9
    • Molecular Formula:
    • C28H29ClN4O3
    • Molecular Weight:
    • 505.0 g/mol
    Description
    LY333531 is an inhibitor of PKCβ (IC50s = 4.7 and 5.9 nM for PKCβ1 and PKCβ2, respectively). It is selective for PKCβ1 and PKCβ2 over PKCα, -γ, -δ, -ε, -ζ, and -η (IC50s = 360, 300, 250, >100,000, and 52 nM, res...
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  • Balanol
    Balanol
    • Cat. No.:
    • B1667717
    • CAS No.:
    • 63590-19-2
    • Molecular Formula:
    • C28H26N2O10
    • Molecular Weight:
    • 550.5 g/mol
    Description
    Balanol has been reported in Tolypocladium ophioglossoides with data available.
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  • Flosequinan
    Flosequinan
    • Cat. No.:
    • B1672846
    • CAS No.:
    • 76568-02-0
    • Molecular Formula:
    • C11H10FNO2S
    • Molecular Weight:
    • 239.27 g/mol
    Description
    Flosequinan is a member of quinolines.
    Flosequinan was approved in the USA and the UK for a year prior to being withdrawn from the market due to increased mortality in chronic heart failure patients, found in...
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  • KT5823
    KT5823
    • Cat. No.:
    • B1673860
    • CAS No.:
    • 126643-37-6
    • Molecular Formula:
    • C29H25N3O5
    • Molecular Weight:
    • 495.5 g/mol
    Description
    KT 5823 is an organic heterooctacyclic compound that is 1H,1'H-2,2'-biindole in which the nitrogens have undergone formal oxidative coupling to positions 2 and 5 of methyl (3R)-3-methoxy-2-methyltetrahydrofuran-...
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  • (S)-Ro 32-0432 free base
    (S)-Ro 32-0432 free base
    • Cat. No.:
    • B1679487
    • CAS No.:
    • 151342-35-7
    • Molecular Formula:
    • C28H28N4O2
    • Molecular Weight:
    • 452.5 g/mol
    Description
    Ro 32-0432 is a selective and orally active inhibitor of protein kinase C prevents T-cell activation. It displays slight selectivity for conventional PKC isoforms over Ca2+ and atypical PKC isoforms;  bindi...
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  • Go 6983
    Go 6983
    • Cat. No.:
    • B1684112
    • CAS No.:
    • 133053-19-7
    • Molecular Formula:
    • C26H26N4O3
    • Molecular Weight:
    • 442.5 g/mol
    Description
    3-[1-[3-(dimethylamino)propyl]-5-methoxy-3-indolyl]-4-(1H-indol-3-yl)pyrrole-2,5-dione is a member of indoles and a member of maleimides.
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  • MT477
    MT477
    • Cat. No.:
    • B1684113
    • CAS No.:
    • Molecular Formula:
    • C31H30N2O12S3
    • Molecular Weight:
    • 718.8 g/mol
    Description
    MT477 is PKC-α inhibitor. MT477 interfered with PKC activity as well as phosphorylation of Ras and ERK1/2 in H226 human lung carcinoma cells. It also induced poly-caspase-dependent apoptosis. MT477 had a dose-de...
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  • Bisindolylmaleimide XI hydrochloride
    Bisindolylmaleimide XI hydrochloride
    • Cat. No.:
    • B10766975
    • CAS No.:
    • Molecular Formula:
    • C28H29ClN4O2
    • Molecular Weight:
    • 489.0 g/mol
    Description
    Bisindolylmaleimide XI hydrochloride is a useful research compound. Its molecular formula is C28H29ClN4O2 and its molecular weight is 489.0 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Bi...
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  • Cercosporin
    Cercosporin
    • Cat. No.:
    • B10778751
    • CAS No.:
    • 127094-74-0
    • Molecular Formula:
    • C29H26O10
    • Molecular Weight:
    • 534.5 g/mol
    Description
    LSM-1808 is a naphthalenone.
    Cercosporin has been reported in Graminopassalora graminis with data available.
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